Cas no 2228647-14-9 (1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine)

• Product Name: 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine
• CAS No: 2228647-14-9
• MF: C₈H₇BrF₂N₂
• MW: 249.055387735367
• CID: 5783721
• PubChem ID: 165797410
• Update Time: 2025-06-09

1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine
• 2228647-14-9
• EN300-1950267
• 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine

• Inchi： 1S/C8H7BrF2N2/c9-6-5(2-1-3-13-6)7(12)4-8(7,10)11/h1-3H,4,12H2
• InChI Key： WKEOKEKNNLAFLR-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CN=1)C1(CC1(F)F)N

Computed Properties

• Exact Mass: 247.97607g/mol
• Monoisotopic Mass: 247.97607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine

Professional Introduction to Compound with CAS No. 2228647-14-9 and Product Name: 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine

The compound with the CAS number 2228647-14-9 and the product name 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of both bromine and fluorine substituents in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable candidate for further exploration.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry. The bromopyridine moiety is particularly noteworthy, as it is frequently employed in the synthesis of bioactive molecules. The bromine atom introduces a polarizing effect that can enhance binding interactions with biological targets, while the pyridine ring provides a stable aromatic core. This combination makes 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine an attractive scaffold for designing small-molecule drugs.

The difluorocyclopropane group is another key feature of this compound. Difluorinated cyclopropanes are known for their ability to improve metabolic stability and binding affinity. The electron-withdrawing nature of the fluorine atoms can modulate the electronic properties of the molecule, influencing its interactions with biological receptors. This structural motif has been successfully incorporated into various drug candidates, demonstrating its efficacy in enhancing pharmacological properties.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. The introduction of fluorine atoms can lead to improved pharmacokinetic profiles, including enhanced bioavailability and reduced susceptibility to metabolic degradation. Furthermore, fluorine substitution can influence the binding mode of a drug molecule, potentially leading to higher selectivity and potency. The compound 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine exemplifies these principles, offering a promising platform for developing next-generation therapeutics.

The synthesis of this compound involves a series of well-established organic reactions, including nucleophilic substitution and cyclization processes. The bromopyridine derivative serves as a key intermediate, allowing for further functionalization at the 3-position. The introduction of the difluorocyclopropane ring is achieved through carefully controlled reactions that ensure high yield and purity. These synthetic strategies underscore the compound's feasibility for large-scale production and industrial applications.

From a computational chemistry perspective, 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine has been subjected to extensive molecular modeling studies. These investigations have provided valuable insights into its binding interactions with potential biological targets. The combination of quantum mechanical calculations and molecular dynamics simulations has revealed that this compound exhibits favorable binding affinities with several enzymes and receptors relevant to human health. This computational evidence supports its candidacy as a lead compound in drug discovery campaigns.

The pharmaceutical industry has shown increasing interest in developing treatments for various diseases by leveraging innovative chemical entities like 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine. Its unique structural features make it a versatile building block for designing molecules with tailored biological activities. Researchers are exploring its potential in multiple therapeutic areas, including oncology, inflammation, and central nervous system disorders. Preliminary findings suggest that this compound may exhibit inhibitory effects on key disease-related targets.

In conclusion, 1-(2-Bromopyridin-3-yl)-2,2-difluorocyclopropan-1-amine represents a significant advancement in pharmaceutical chemistry. Its novel structure and promising pharmacological properties make it an attractive candidate for further development as a therapeutic agent. As research in this field continues to progress, compounds like this one are expected to play a crucial role in addressing unmet medical needs and improving patient outcomes.